1,5-Dioxaspiro[5.6]dodecane-2,4-dione

• CAS No.: 58093-06-4
• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 1,5-dioxaspiro[5.6]dodecane-2,4-dione
• InChI: InChI=1S/C10H14O4/c11-8-7-9(12)14-10(13-8)5-3-1-2-4-6-10/h1-7H2
• InChI Key: MGUMLUHWCKUCQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)OC(=O)CC(=O)O2

Description

1,5-Dioxaspiro[5.6]dodecane-2,4-dione is a spirocyclic compound featuring a six-membered dioxane ring fused to a seven-membered cyclohexane ring via a spiro junction. Its structure includes two ketone groups at positions 2 and 4, contributing to its reactivity in synthetic applications.

Comparison with Similar Compounds

Table 1: Structural Comparison of Spiro Compounds

Compound	Spiro System	Cyclohexane Conformation	Dioxane Conformation	Key Interactions
1,5-Dioxaspiro[5.5]undecane-2,4-dione	[5.5]	Chair	Distorted boat	C–H···O, π-π stacking
3-(4-Bromobenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione	[5.5]	Chair	Distorted boat	C–H···π, Br···O
6-Phenyl-6,9-diazaspiro[4.5]decane-8,10-dione	[4.5]	Not reported	Planar	Intra-/intermolecular H-bonding

2.2. Substituent Effects on Physical and Chemical Properties

• Benzylidene Derivatives :

  • Substituents like 2,3,4-trimethoxy or 4-bromo groups on the benzylidene moiety enhance π-π stacking and C–H···O interactions, stabilizing crystal lattices. For example, 3-(3,4,5-trimethoxybenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione exhibits stronger π-π interactions than its 2,3,4-trimethoxy counterpart .
  • Electron-withdrawing groups (e.g., Br, Cl) increase melting points (e.g., 3-(4-bromobenzylidene) derivative: m.p. 162°C vs. 110°C for methoxy derivatives ).
• Amino-Substituted Derivatives: Compounds like 3-((4-chlorophenylamino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione form extensive hydrogen-bonded networks, enhancing thermal stability .

Table 2: Substituent Impact on Yields and Melting Points

Compound	Substituent	Yield (%)	Melting Point (°C)	Reference
1-Phenyl-1,4-diazaspiro[5.5]undecane-3,5-dione	Phenyl	80	162
3-(4-Methoxyphenyl)-1,5-dioxaspiro[5.5]undecane-2,4-dione	4-Methoxyphenyl	50	60
3-(4-Bromobenzylidene)-1,5-dioxaspiro[5.5]undecane-2,4-dione	4-Bromobenzylidene	Not reported	162